Cas no 1784307-70-5 (1-(Ethylsulfanylmethyl)cyclopropanamine)

• Product Name: 1-(Ethylsulfanylmethyl)cyclopropanamine
• CAS No: 1784307-70-5
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6357726
• PubChem ID: 65128311
• Update Time: 2025-10-29

1-(Ethylsulfanylmethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylsulfanylmethyl)cyclopropanamine
• Cyclopropanamine, 1-[(ethylthio)methyl]-
• 1784307-70-5
• 1-[(ethylsulfanyl)methyl]cyclopropan-1-amine
• 1-((Ethylthio)methyl)cyclopropan-1-amine
• EN300-1844410

• Inchi： 1S/C6H13NS/c1-2-8-5-6(7)3-4-6/h2-5,7H2,1H3
• InChI Key： AINAJWSTNHPTRM-UHFFFAOYSA-N
• SMILES： C1(CSCC)(N)CC1

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 186.3±13.0 °C(Predicted)
• pka: 7.50±0.20(Predicted)

Additional information on 1-(Ethylsulfanylmethyl)cyclopropanamine

Introduction to 1-(Ethylsulfanylmethyl)cyclopropanamine (CAS No. 1784307-70-5)

1-(Ethylsulfanylmethyl)cyclopropanamine, identified by the chemical compound code CAS No. 1784307-70-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanamine derivatives, which are known for their unique structural properties and potential biological activities. The presence of an ethylsulfanyl group in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable scaffold for further chemical modifications and drug discovery applications.

The cyclopropane ring in 1-(Ethylsulfanylmethyl)cyclopropanamine is a key structural feature that contributes to its chemical stability and reactivity. Cyclopropanes are inherently strained three-membered rings, which often participate in various chemical transformations such as ring-opening reactions, diels-alder reactions, and Michael additions. These reactions are highly relevant in the synthesis of complex molecules, including pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The ethylsulfanyl substituent further enhances the compound's versatility by providing a nucleophilic site for further functionalization, enabling the development of novel derivatives with tailored biological properties.

In recent years, there has been a growing interest in cyclopropanamine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that compounds containing the cyclopropane moiety can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic intervention. The ethylsulfanyl group in 1-(Ethylsulfanylmethyl)cyclopropanamine may play a crucial role in modulating these interactions by influencing the electronic distribution and steric environment around the reactive sites.

One of the most compelling aspects of 1-(Ethylsulfanylmethyl)cyclopropanamine is its potential as a building block for the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel molecules with enhanced pharmacokinetic profiles and improved target specificity. For example, modifications at the ethylsulfanyl position can lead to derivatives with altered solubility, metabolic stability, and binding affinity. These attributes are critical for optimizing drug candidates throughout the development pipeline.

The synthesis of 1-(Ethylsulfanylmethyl)cyclopropanamine typically involves multi-step organic transformations that highlight the compound's synthetic utility. Key synthetic strategies often include nucleophilic substitution reactions at the sulfur atom, followed by ring-closure steps to form the cyclopropane core. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic methodologies underscore the compound's importance as a versatile intermediate in modern drug discovery.

From a biological perspective, 1-(Ethylsulfanylmethyl)cyclopropanamine has shown promise in preclinical studies as a modulator of various biological pathways. Its ability to interact with specific targets suggests potential applications in treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The ethylsulfanyl group appears to be a critical determinant of its biological activity, influencing both binding affinity and downstream signaling effects. Further investigation into its mechanism of action will be essential to fully elucidate its therapeutic potential.

The pharmaceutical industry continues to explore innovative ways to utilize cyclopropanamine derivatives like 1-(Ethylsulfanylmethyl)cyclopropanamine in drug development. Collaborative efforts between academic researchers and industrial scientists are driving advancements in synthetic chemistry and molecular design. These collaborations aim to accelerate the discovery of novel therapeutics by leveraging the unique properties of such compounds. The growing body of research underscores the importance of 1-(Ethylsulfanylmethyl)cyclopropanamine as a cornerstone in modern medicinal chemistry.

As our understanding of molecular interactions evolves, so does our ability to harness compounds like 1-(Ethylsulfanylmethyl)cyclopropanamine for therapeutic purposes. Emerging technologies such as computational modeling and high-throughput screening are enabling researchers to predict and optimize the biological activity of these molecules with unprecedented precision. This synergy between experimental chemistry and computational biology is poised to unlock new opportunities for drug discovery and development.

In conclusion,1-(Ethylsulfanylmethyl)cyclopropanamine (CAS No. 1784307-70-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development are vast, ranging from intermediate synthesis to therapeutic intervention. As research progresses, this compound is expected to play an increasingly important role in shaping the future of medicinal chemistry and drug innovation.